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Compound of Interest

Compound Name: Cinnabarinic Acid-d4

Cat. No.: B10830644

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Cinnabarinic Acid-d4,
intended for use in a laboratory setting. Given that specific safety and toxicological data for the
deuterated form are not extensively available, this document incorporates data from the non-
deuterated parent compound, Cinnabarinic Acid, as a close surrogate. The safety profile of the
deuterated compound is expected to be very similar to the unlabeled form.

Chemical and Physical Properties

Cinnabarinic Acid-d4 is a deuterated analog of Cinnabarinic Acid, primarily used as an
internal standard for its quantification by Gas Chromatography-Mass Spectrometry (GC-MS) or
Liquid Chromatography-Mass Spectrometry (LC-MS).
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Property Data

2-amino-3-oxo-3H-phenoxazine-4,6,7,8-d4-1,9-
Formal Name ) ) )
dicarboxylic acid

Molecular Formula C14H4DaN20s6

Formula Weight 304.3 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Temperature -20°C

Stability > 4 years when stored properly

Hazard Identification and Toxicology

While some safety data sheets classify Cinnabarinic Acid as not hazardous, others indicate that
it may cause irritation to the mucous membranes and upper respiratory tract. It may also be
harmful through inhalation, ingestion, or skin absorption. The toxicological properties of
Cinnabarinic Acid and its deuterated form have not been thoroughly investigated. Therefore, it
is prudent to handle this compound as potentially hazardous.

Summary of Potential Hazards:

Eye Irritation: May cause eye irritation.

Skin Irritation: May cause skin irritation.

Respiratory Tract Irritation: May be irritating to the respiratory system.

Harmful if Swallowed/Inhaled/Absorbed: May be harmful if ingested, inhaled, or absorbed
through the skin.

Due to the lack of comprehensive toxicological data, no specific exposure limits (e.g., PEL,
TLV) have been established for Cinnabarinic Acid-d4. Standard laboratory hygiene practices
should be strictly followed.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b10830644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Specific experimental protocols for the safety and toxicity testing of Cinnabarinic Acid-d4 are
not publicly available. The following are generalized best-practice laboratory procedures for
handling solid chemical compounds of a similar nature.

General Handling Protocol for Solid Cinnabarinic Acid-d4:
o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile
gloves, and safety goggles.

e Weighing: To avoid generating dust, weigh the solid compound in a contained manner (e.g.,
using a weighing boat and carefully transferring it).

o Dissolving: When preparing solutions, add the solvent to the solid slowly to prevent
splashing. If using DMSO, be aware that it can enhance the skin absorption of other
chemicals.

o Storage: Keep the container tightly closed when not in use and store it at the recommended
temperature of -20°C.

¢ Cleanup: Clean the work area thoroughly after handling. Dispose of any contaminated
materials as chemical waste.

Handling and Storage
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Guideline

Recommendation

Handling Precautions

Avoid contact with eyes, skin, and clothing.
Avoid breathing dust. Wash hands thoroughly
after handling.[1]

Ventilation

Use in a well-ventilated area or a chemical fume
hood.

Storage Conditions

Store in a tightly sealed container at -20°C in a

dry place.

Incompatible Materials

Strong oxidizing agents.

First Aid Measures

In case of exposure, follow these first aid procedures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. If irritation

persists, seek medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation . . e —
breathing, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting unless directed to do
) so by medical personnel. Never give anything
Ingestion

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.
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Accidental Release and Disposal

Spill Response:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Carefully sweep up the solid material, avoiding dust generation.

Collect: Place the spilled material into a sealed container for disposal.

Clean: Clean the spill area with a suitable solvent and then with soap and water.

Disposal: Dispose of Cinnabarinic Acid-d4 and any contaminated materials in accordance
with local, state, and federal regulations for chemical waste. Do not allow it to enter the
environment.

Visual Guides: Workflows and Pathways

Caption: Workflow for handling a solid chemical spill.
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Handling Cinnabarinic Acid-d4

Is the compound in solid form?

Yes No

Weighing or transferring solid?

Yes Is the compound in solution?

Use NIOSH-approved respirator
to avoid dust inhalation

Standard PPE:
Lab coat, gloves, safety goggles

Proceed with experiment

Click to download full resolution via product page

Caption: Decision workflow for personal protective equipment.
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First Aid by Exposure Route

Rinse mouth with water.
Ingestion Do NOT induce vomiting.
Seek medical attention.

Move to fresh air.
Inhalation  If breathing is difficult, give oxygen.
Seek immediate medical attention.

Exposure to
Cinnabarinic Acid-d4

Wash with soap and water for 15 min.

<140 CEie: Remove contaminated clothing.

Flush with water for 15 min.

Sl ComEE! Seek medical attention.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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